Cas no 615568-54-2 (3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde)
615568-54-2 structure
Product Name:3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde
CAS No:615568-54-2
MF:C9H9NOS
MW:179.238860845566
CID:3281213
PubChem ID:21873693
Update Time:2025-04-21
3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-BENZOTHIAZINE-6-CARBOXALDEHYDE, 3,4-DIHYDRO-
- 3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde
- 3,4-Dihydro-2H-benzo[1,4]thiazine-6-carbaldehyde
- 100-770-9
- TUVZNNYNOBQWNP-UHFFFAOYSA-N
- CS-0100686
- 3,4-Dihydro-2H-benzo[b][1,4]thiazine-6-carbaldehyde
- 615568-54-2
- EN300-170011
- AKOS026742754
- SCHEMBL3054155
- Z1262578530
-
- Inchi： 1S/C9H9NOS/c11-6-7-1-2-9-8(5-7)10-3-4-12-9/h1-2,5-6,10H,3-4H2
- InChI Key： TUVZNNYNOBQWNP-UHFFFAOYSA-N
- SMILES： S1C2C=CC(C=O)=CC=2NCC1
Computed Properties
- Exact Mass: 179.04048508Da
- Monoisotopic Mass: 179.04048508Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 54.4Ų
3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM540934-100mg |
3,4-Dihydro-2H-benzo[b][1,4]thiazine-6-carbaldehyde |
615568-54-2 | 95%+ | 100mg |
$*** | 2023-05-30 | |
| Chemenu | CM540934-250mg |
3,4-Dihydro-2H-benzo[b][1,4]thiazine-6-carbaldehyde |
615568-54-2 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM540934-1g |
3,4-Dihydro-2H-benzo[b][1,4]thiazine-6-carbaldehyde |
615568-54-2 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Enamine | EN300-170011-0.05g |
3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde |
615568-54-2 | 95% | 0.05g |
$470.0 | 2023-09-20 | |
| Enamine | EN300-170011-0.1g |
3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde |
615568-54-2 | 95% | 0.1g |
$614.0 | 2023-09-20 | |
| Enamine | EN300-170011-0.25g |
3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde |
615568-54-2 | 95% | 0.25g |
$877.0 | 2023-09-20 | |
| Enamine | EN300-170011-0.5g |
3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde |
615568-54-2 | 95% | 0.5g |
$1382.0 | 2023-09-20 | |
| Enamine | EN300-170011-1.0g |
3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde |
615568-54-2 | 95% | 1g |
$1772.0 | 2023-05-06 | |
| Enamine | EN300-170011-2.5g |
3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde |
615568-54-2 | 95% | 2.5g |
$3472.0 | 2023-09-20 | |
| Enamine | EN300-170011-5.0g |
3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde |
615568-54-2 | 95% | 5g |
$5137.0 | 2023-05-06 |
3,4-dihydro-2H-1,4-benzothiazine-6-carbaldehyde Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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